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Compound of Interest

Compound Name:
DOWEX MONOSPHERE C-400

H(+)-FORM STRO

Cat. No.: B1181437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of DOWEX

MONOSPHERE™ C-400, a uniform particle size strong acid cation exchange resin, for

laboratory use. Adherence to these protocols will help ensure optimal performance and

reproducibility in various applications such as demineralization, softening, and chromatographic

separations.

Resin Characteristics and Properties
DOWEX MONOSPHERE™ C-400 is a gel-based, styrene-divinylbenzene (DVB) matrix resin

with sulfonic acid functional groups. Its uniform particle size contributes to enhanced kinetic

performance, higher operating capacity, and more efficient regeneration compared to

conventional polydisperse resins.[1][2]

Table 1: Typical Physical and Chemical Properties of Similar DOWEX™ Strong Acid Cation

Resins
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Property Value Unit

Matrix Styrene-DVB, gel -

Functional Group Sulfonic acid -

Mean Particle Size 650 ± 50 µm

Uniformity Coefficient ≤ 1.1 -

Total Exchange Capacity (H+

form, min.)
2.0 eq/L

Water Content (H+ form) 46 - 51 %

Total Swelling (Na+ → H+) ~7 %

Particle Density 1.22 g/mL

Shipping Weight 785 g/L

Maximum Operating

Temperature
130 °C

Note: Data synthesized from product information for similar uniform particle size resins like

DOWEX MONOSPHERE™ 650C (H).[3] Specific values for C-400 may vary.

Pre-Treatment of New Resin
New ion-exchange resins are typically shipped in a stable ionic form and may contain residual

chemicals from the manufacturing process. A thorough pre-treatment and conditioning

procedure is crucial to ensure the resin is in the desired ionic form and free of impurities.

Experimental Protocol: Resin Pre-Treatment and Conversion to Hydrogen (H+) Form

Objective: To wash the new resin, remove any leachable organic compounds, and convert it to

the active hydrogen (H+) form for laboratory applications.

Materials:

DOWEX MONOSPHERE™ C-400 resin
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Deionized (DI) water

Methanol (Reagent grade)

Hydrochloric acid (HCl), 4-8% solution

Sodium hydroxide (NaOH), 4% solution

Large glass beaker or funnel

Chromatography column

Procedure:

Initial Rinsing:

Measure the desired volume of resin.

Place the resin in a large beaker and add 3-5 bed volumes of DI water.

Stir gently to remove any trapped air and allow the resin to settle.

Decant the water carefully, avoiding the loss of resin beads.

Repeat this washing step 3-4 times.

Organic Leachables Removal:

Add 3 bed volumes of methanol to the washed resin.

Stir gently for 30-60 minutes. This step helps to remove organic residuals from the

manufacturing process.

Decant the methanol.

Wash the resin with 3-5 bed volumes of DI water to remove residual methanol.

Acid-Base Conditioning Cycle: This cycle ensures the complete activation of the sulfonic acid

groups and removes any metallic impurities.
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Alkali Treatment: Slowly add 3 bed volumes of 4% NaOH to the resin. Stir gently for at

least 60 minutes to convert the resin to the sodium (Na+) form. Decant the NaOH solution.

Rinse: Wash the resin with 5-10 bed volumes of DI water until the pH of the effluent is

neutral (pH ~7).

Acid Treatment: Slowly add 3 bed volumes of 4-8% HCl. Stir gently for at least 60 minutes

to convert the resin to the hydrogen (H+) form. Decant the HCl solution.

Final Rinse: Wash the resin with DI water until the effluent is free of chloride ions (test with

silver nitrate solution) and the pH is neutral.

Storage: The conditioned resin is now ready for use. If not used immediately, store it in DI

water (or a buffer containing a bacteriostatic agent like 0.02% sodium azide) at 4°C to

prevent microbial growth.[4]
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Resin Pre-Treatment Workflow

Measure New Resin

Initial DI Water Wash (x3-4)

Methanol Wash (Organic Removal)

DI Water Rinse

Alkali Treatment (4% NaOH)

DI Water Rinse (to pH 7)

Acid Treatment (4-8% HCl)

Final DI Water Rinse (Cl- free, pH 7)

Store at 4°C or Use Immediately

Click to download full resolution via product page

Caption: Workflow for the pre-treatment of new DOWEX MONOSPHERE™ C-400 resin.
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Packing a Laboratory Chromatography Column
Proper column packing is essential to achieve uniform flow, prevent channeling, and ensure

high-resolution separations.

Experimental Protocol: Slurry Packing Method

Objective: To pack a uniform, stable resin bed into a laboratory-scale chromatography column.

Materials:

Conditioned DOWEX MONOSPHERE™ C-400 resin

Empty chromatography column with end fittings and frits

Packing buffer (typically DI water or a low ionic strength buffer)

Beaker

Glass rod

Procedure:

Preparation: Ensure the column is clean and vertically mounted. Remove any air from the

column dead spaces and tubing by flushing with the packing buffer.[4] Leave a small amount

of buffer above the bottom frit.

Prepare the Slurry: In a beaker, create a 30-50% slurry of the conditioned resin in the

packing buffer.[5] A 50% slurry means the volume of settled resin is equal to the volume of

the supernatant buffer. Stir gently to create a homogenous suspension.

Pour the Slurry: Pour the slurry into the column in a single, continuous motion. Use a glass

rod to guide the slurry down the inner wall of the column to prevent air bubbles from forming.

Settle the Bed: Open the column outlet and allow the packing buffer to drain. The resin

beads will begin to settle and form a bed. Maintain a constant head of buffer above the

settling bed by adding more packing buffer as needed. Crucially, do not allow the top of the

resin bed to run dry.[4]
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Wash and Equilibrate: Once the bed is settled, pass 3-5 bed volumes of the packing buffer

through the column to stabilize the bed.

Install the Top Fitting: Carefully insert the top end fitting/adapter, ensuring no air is trapped

between the adapter and the top of the resin bed.

Final Equilibration: Equilibrate the packed column with the desired mobile phase or starting

buffer for your specific application until the effluent parameters (e.g., pH, conductivity) match

the influent.
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Column Packing Workflow

Prepare Column (Clean, Vertical, Air-Free)

Create 30-50% Resin Slurry in Buffer

Pour Slurry into Column

Settle Resin Bed by Draining Buffer

Wash and Stabilize Packed Bed

Install Top Adapter (No Air Bubbles)

Equilibrate with Mobile Phase

Click to download full resolution via product page

Caption: Slurry packing protocol for DOWEX MONOSPHERE™ C-400 into a lab column.

Resin Regeneration and Cleaning
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Over time and with repeated use, the resin's capacity will diminish. Regeneration restores the

ion-exchange capacity. If the resin is fouled with organic matter or particulates, a cleaning step

is required before regeneration.

Table 2: Recommended Operating Conditions and Regenerant Concentrations

Parameter Condition

Bed Depth (min.) 450 mm (1.5 ft)

Service Flow Rate 5-60 m/h

Regenerant (H+ form) 4-8% HCl or 1-10% H₂SO₄

Regenerant Flow Rate 1-10 m/h

Total Rinse Requirement 3-6 Bed Volumes

Note: Values are based on recommended conditions for similar DOWEX™ resins.[3]

Experimental Protocol: Resin Regeneration (H+ Form)

Backwash (Optional but Recommended): To de-compact the bed and remove fine

particulates, disconnect the column from the system and backwash by passing DI water

upwards through the column at a flow rate sufficient to expand the bed by 50-75%.

Regenerant Introduction: Slowly pump 2-3 bed volumes of the regenerant solution (e.g., 4-

8% HCl) through the settled resin bed at the recommended flow rate.

Displacement Rinse: Slowly rinse the column with 1-2 bed volumes of DI water at the same

flow rate as the regenerant to displace the acid.

Fast Rinse: Increase the flow rate and rinse the column with DI water until the effluent pH

and conductivity return to the levels of the influent DI water.

Note on Cleaning: For resins fouled with organic compounds, a brine/caustic wash can be

effective. This involves soaking the resin in a solution of 10% NaCl / 1% NaOH for several

hours before the standard regeneration procedure.[6]
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Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves, when handling resins and chemicals.[7]

Handle strong acids and bases in a well-ventilated area or fume hood.

Be aware that oxidizing agents like nitric acid can cause violent exothermic reactions with

organic ion-exchange resins.[3] Consult safety data sheets before using strong oxidizers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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